Cas no 155601-71-1 (tert-Butyl-6-fluoro-1H-pyrazolo3,4-bpyridine-3-carboxylate)
Technical Introduction:
tert-Butyl-6-fluoro-1H-pyrazolo[3,4-b]pyridine-3-carboxylate is a fluorinated pyrazolopyridine derivative with significant utility in pharmaceutical and agrochemical research. The tert-butyl ester group enhances stability and facilitates further synthetic modifications, while the fluorine substituent improves bioavailability and metabolic resistance. This compound serves as a versatile intermediate in the synthesis of biologically active molecules, particularly kinase inhibitors and heterocyclic scaffolds. Its rigid bicyclic structure and electron-withdrawing properties make it valuable for structure-activity relationship (SAR) studies. High purity and well-defined reactivity ensure consistent performance in coupling reactions and functional group transformations, supporting efficient drug discovery workflows.
155601-71-1 structure
Product Name:tert-Butyl-6-fluoro-1H-pyrazolo3,4-bpyridine-3-carboxylate
CAS No:155601-71-1
MF:C11H12FN3O2
MW:237.230285644531
MDL:MFCD06797502
CID:107059
PubChem ID:7127829
Update Time:2025-10-29
tert-Butyl-6-fluoro-1H-pyrazolo3,4-bpyridine-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- tert-Butyl 6-fluoro-1H-pyrazolo[3,4-b]pyridine-3-carboxylate
- 1H-Pyrazolo[3,4-b]pyridine-3-carboxylicacid, 6-fluoro-, 1,1-dimethylethyl ester
- tert-Butyl 6-fluoro-1H-pyrazolo-[3,4-b]pyridine-3-carboxylate
- tert-butyl 6-fluoro-2H-pyrazolo[3,4-b]pyridine-3-carboxylate
- AC1OFHT4
- AG-E-03965
- ANW-68041
- CTK4C8748
- MolPort-000-145-277
- SureCN492450
- 3-(tert-Butoxycarbonyl)-6-fluoro-1H-pyrazolo[3,4-b]pyridine
- MFCD06797502
- tert-Butyl6-fluoro-1H-pyrazolo[3,4-b]pyridine-3-carboxylate
- 155601-71-1
- 3-Boc-6-fluoro-1H-pyrazolo[3,4-b]pyridine
- DTXSID70427821
- 6-Fluoro-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid tert-butyl ester
- AKOS015904438
- SB33906
- FT-0756146
- 1H-Pyrazolo[3,4-b]pyridine-3-carboxylic acid, 6-fluoro-, 1,1-dimethylethyl ester
- CS-0311096
- t-Butyl 6-fluoro-1H-pyrazolo[3,4-b]pyridine-3-carboxylate
- SY250431
- SCHEMBL492450
- C11H12FN3O2
- PS-6372
- INGAFDNQIOIZHC-UHFFFAOYSA-N
- tert-Butyl6-fluoro-1H-pyrazolo[3,4-b]pyridine-3-carboxylate97%
- tert-Butyl 6-fluoro-1H-pyrazolo[3,4-b]pyridine-3-carboxylate 97%
- tert-Butyl 6-fluoro-1H-pyrazolo[3,4-b]pyridine-3-carboxylate ,95%
- DB-064095
- tert-Butyl 6-fluoro-1H-pyrazolo(3,4-b)pyridine-3-carboxylate
- DTXCID00378655
- 640-954-0
- tert-Butyl-6-fluoro-1H-pyrazolo3,4-bpyridine-3-carboxylate
-
- MDL： MFCD06797502
- Inchi： 1S/C11H12FN3O2/c1-11(2,3)17-10(16)8-6-4-5-7(12)13-9(6)15-14-8/h4-5H,1-3H3,(H,13,14,15)
- InChI Key： INGAFDNQIOIZHC-UHFFFAOYSA-N
- SMILES： FC1C=CC2C(N=1)=NNC=2C(=O)OC(C)(C)C
Computed Properties
- Exact Mass: 237.09100
- Monoisotopic Mass: 237.091
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 306
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 67.9A^2
- XLogP3: 2.4
Experimental Properties
- Density: 1.318
- Melting Point: 165.5-168.5
- Boiling Point: 378°Cat760mmHg
- Flash Point: 182.4°C
- Refractive Index: 1.585
- PSA: 67.87000
- LogP: 2.05230
tert-Butyl-6-fluoro-1H-pyrazolo3,4-bpyridine-3-carboxylate Security Information
- Hazard Statement： Harmful
tert-Butyl-6-fluoro-1H-pyrazolo3,4-bpyridine-3-carboxylate Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
tert-Butyl-6-fluoro-1H-pyrazolo3,4-bpyridine-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 45R0483-1g |
tert-Butyl 6-fluoro-1H-pyrazolo[3,4-b]pyridine-3-carboxylate |
155601-71-1 | 96% | 1g |
8463.46CNY | 2021-05-08 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 45R0483-5g |
tert-Butyl 6-fluoro-1H-pyrazolo[3,4-b]pyridine-3-carboxylate |
155601-71-1 | 96% | 5g |
33904.74CNY | 2021-05-08 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 45R0483-500mg |
tert-Butyl 6-fluoro-1H-pyrazolo[3,4-b]pyridine-3-carboxylate |
155601-71-1 | 96% | 500mg |
4655.75CNY | 2021-05-08 | |
| Fluorochem | 067141-250mg |
tert-Butyl 6-Fluoro-1H-pyrazolo[3,4-b]pyridine-3-carboxylate |
155601-71-1 | 97% | 250mg |
￡194.00 | 2022-03-01 | |
| Fluorochem | 067141-1g |
tert-Butyl 6-Fluoro-1H-pyrazolo[3,4-b]pyridine-3-carboxylate |
155601-71-1 | 97% | 1g |
￡484.00 | 2022-03-01 | |
| Fluorochem | 067141-5g |
tert-Butyl 6-Fluoro-1H-pyrazolo[3,4-b]pyridine-3-carboxylate |
155601-71-1 | 97% | 5g |
￡1694.00 | 2022-03-01 | |
| Chemenu | CM127555-1g |
tert-butyl 6-fluoro-1H-pyrazolo[3,4-b]pyridine-3-carboxylate |
155601-71-1 | 95% | 1g |
$333 | 2021-08-05 | |
| Chemenu | CM127555-1g |
tert-butyl 6-fluoro-1H-pyrazolo[3,4-b]pyridine-3-carboxylate |
155601-71-1 | 95% | 1g |
$*** | 2023-03-30 | |
| abcr | AB225854-250 mg |
tert-Butyl 6-fluoro-1H-pyrazolo[3,4-b]pyridine-3-carboxylate, 95%; . |
155601-71-1 | 95% | 250mg |
€294.50 | 2023-04-27 | |
| abcr | AB225854-1 g |
tert-Butyl 6-fluoro-1H-pyrazolo[3,4-b]pyridine-3-carboxylate, 95%; . |
155601-71-1 | 95% | 1g |
€729.20 | 2023-04-27 |
tert-Butyl-6-fluoro-1H-pyrazolo3,4-bpyridine-3-carboxylate Related Literature
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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